Cas no 138787-00-5 (1H-Pyrazole-3-carboxylicacid, 5-methyl-4-nitro-1-b-D-ribofuranosyl-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 5-methyl-4-nitro-1-b-D-ribofuranosyl-, methyl ester
• CAS No: 138787-00-5
• MF: C₁₀H₁₄N₄O₇
• MW: 302.240762233734
• CID: 227528
• PubChem ID: 453763
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylicacid, 5-methyl-4-nitro-1-b-D-ribofuranosyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-methyl-4-nitro-1-b-D-ribofuranosyl-, methyl ester
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-4-nitropyrazole-3-carboxamide
• 1-.beta.-D-Ribofuranosyl-5-methyl-4-nitropyrazole-3-carboxamide
• 1-beta-D-Ribofuranosyl-5-methyl-4-nitropyrazole-3-carboxamide
• DTXSID10160785
• 138787-00-5
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-4-nitro-pyrazole-3-carboxamide

• Inchi： 1S/C10H14N4O7/c1-3-6(14(19)20)5(9(11)18)12-13(3)10-8(17)7(16)4(2-15)21-10/h4,7-8,10,15-17H,2H2,1H3,(H2,11,18)/t4-,7-,8-,10-/m1/s1
• InChI Key： BBZMBBLLWFGQLR-GUJHRGIASA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(C)=C(C(C(N)=O)=N1)[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 302.08632
• Monoisotopic Mass: 302.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Density: 2.02
• Boiling Point: 589.6°C at 760 mmHg
• Flash Point: 310.4°C
• Refractive Index: 1.783
• PSA: 173.97